Cas no 2319788-97-9 (4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine
• CAS No: 2319788-97-9
• MF: C₁₇H₂₃N₅O₃S
• MW: 377.461221933365
• CID: 5326475
• Update Time: 2025-06-07

4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-6-((1-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine
• 4-cyclopropyl-6-[[1-(1-methylimidazol-2-yl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C17H23N5O3S/c1-21-9-6-18-17(21)26(23,24)22-7-4-13(5-8-22)11-25-16-10-15(14-2-3-14)19-12-20-16/h6,9-10,12-14H,2-5,7-8,11H2,1H3
• InChI Key： PLGOTGZATQDNPZ-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(N1CCC(COC2=CC(C3CC3)=NC=N2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• XLogP3: 1.1
• Topological Polar Surface Area: 98.6

Additional information on 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

Introduction to 4-Cyclopropyl-6-({1-(1-Methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2319788-97-9)

4-Cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine, with the CAS number 2319788-97-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a cyclopropyl group, a pyrimidine core, and a sulfonyl-piperidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The synthesis of 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine involves a series of well-defined chemical reactions. The cyclopropyl group is introduced through a ring-closing metathesis reaction, while the pyrimidine core is synthesized via a multistep process involving nucleophilic substitution and cyclization reactions. The sulfonyl-piperidine moiety is attached through a sulfonation reaction followed by an alkylation step. This synthetic route ensures high purity and yield, making the compound suitable for further pharmacological evaluation.

Recent studies have highlighted the potential of 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 4-cyclopropyl-6-({1-(1-methyl-1H-imidazol-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to induce apoptosis in cancer cells suggests its potential as an anticancer agent.

The pharmacokinetic profile of 4-cyclopropyl-6-{(1-(1-methylimidazol)-2-sulfonylpiperidin)-4-yloxymethyl}pyrimidine has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low toxicity and high stability in biological systems, which are crucial factors for its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-cyclopropyl-6-{(1-(1-methylimidazol)-2-sulfonylpiperidin)-4-yloxymethyl}pyrimidine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and has not exhibited any significant adverse effects. These findings are encouraging and pave the way for further clinical investigations.

The future prospects for 4-cyclopropyl-6-{(1-(1-methylimidazol)-2-sulfonylpiperidin)-4-yloxymethyl}pyrimidine are promising. Ongoing research aims to optimize its formulation for different routes of administration and to explore its combination with other therapeutic agents to enhance its efficacy. Additionally, efforts are being made to understand the molecular mechanisms underlying its pharmacological effects, which will provide valuable insights for drug development.

In conclusion, 4-cyclopropyl-6-{(1-(1-methylimidazol)-2-sulfonylpiperidin)-4-yloxymethyl}pyrimidine (CAS No. 2319788-97-9) represents a significant advancement in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for the treatment of various diseases. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.